Cas no 157758-70-8 (Octyl 2-O-mepman-man)

• Product Name: Octyl 2-O-mepman-man
• CAS No: 157758-70-8
• MF: C₂₁H₄₀NaO₁₄P
• MW: 570.497440338135
• CID: 205830
• Update Time: 2023-08-02

Octyl 2-O-mepman-man Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside, octyl2-O-[6-O-(hydroxymethoxyphosphinyl)-a-D-mannopyranosyl]-, monosodium salt (9CI)
• a-D-Mannopyranoside, octyl2-O-[6-O-(hydroxymethoxyphosphinyl)-a-D-mannopyranosyl]-, monosodium...
• Octyl 2-O-(mannopyranosyl-6-methylphosphate)mannopyranoside
• Octyl 2-O-mepman-man
• sodium octyl 2-O-[6-O-(methoxyphosphinato)-alpha-D-mannopyranosyl]-alpha-D-mannopyranoside
• Sodium octyl 2-O-[6-O-(methoxyphosphinato)hexopyranosyl]hexopyranoside

• Inchi： 1S/C21H41O14P.Na/c1-3-4-5-6-7-8-9-31-21-19(17(26)14(23)12(10-22)33-21)35-20-18(27)16(25)15(24)13(34-20)11-32-36(28,29)30-2;/h12-27H,3-11H2,1-2H3,(H,28,29);/q;+1/p-1/t12-,13-,14-,15-,16+,17+,18+,19+,20-,21+;/m1./s1
• InChI Key： NQOYAAQQYQKLBD-KJLZIREBSA-M
• SMILES： P(=O)([O-])(OC)OC[C@@H]1[C@H]([C@@H]([C@@H]([C@H](O1)O[C@@H]1[C@@H](OCCCCCCCC)O[C@H](CO)[C@H]([C@@H]1O)O)O)O)O.[Na+]

Computed Properties

• Exact Mass: 570.205
• Monoisotopic Mass: 570.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 37
• Rotatable Bond Count: 15
• Complexity: 677
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217

Experimental Properties

• Density: g/cm3
• Boiling Point: 734°Cat760mmHg
• Flash Point: 397.7°C